Cas no 911714-91-5 (Chrysothol)

• Product Name: Chrysothol
• CAS No: 911714-91-5
• Molecular Formula: C₁₅H₂₆O₂
• Molecular Weight: 238.365745067596
• CID: 837672
• PubChem ID: 16085188

Chrysothol Properties

Names and Identifiers

• Chrysothol
• (1R,2S,3R,6S,7S,10R)-10-Isopropyl-3,7-dimethyl-11-oxatricyclo[5.3.1.0^2,6]undecan-3-ol
• (1R,3aS,4S,7R,8R,8aS)-Decahydro-1,4-dimethyl-7-(1-methylethyl)-4,8-epoxyazulen-1-ol (ACI)
• AKOS032961730
• CS-0023889
• 911714-91-5
• (1R,2S,3R,6S,7S,10R)-3,7-dimethyl-10-propan-2-yl-11-oxatricyclo[5.3.1.02,6]undecan-3-ol
• FS-9149
• HY-N3585
• (1R,3aS,4S,7R,8R,8aS)-Decahydro-1,4-dimethyl-7-(1-methylethyl)-4,8-epoxyazulen-1-ol
• (+)-Chrysothol
• [ "" ]
• DA-62306

• InChIKey： PEWNHOBTYNZGAR-FSKVPOERSA-N
• Inchi： 1S/C15H26O2/c1-9(2)10-5-8-15(4)11-6-7-14(3,16)12(11)13(10)17-15/h9-13,16H,5-8H2,1-4H3/t10-,11+,12+,13-,14-,15+/m1/s1
• SMILES： C[C@]1(CC[C@@H]2[C@@]3(CC[C@H](C(C)C)[C@H]([C@@H]12)O3)C)O

Computed Properties

• Exact Mass: 238.19300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 238.193280068g/mol
• Heavy Atom Count: 17
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.254
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 2.98710
• PSA: 29.46000
• Boiling Point: 317.6±10.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 121.1±13.2 °C
• Color/Form: Oil
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids